Cas no 1211539-16-0 (6-Bromo-5-(trifluoromethyl)pyridin-3-ol)

• Product Name: 6-Bromo-5-(trifluoromethyl)pyridin-3-ol
• CAS No: 1211539-16-0
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• MDL: MFCD18257662
• CID: 4803144
• Update Time: 2025-05-21

6-Bromo-5-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-(trifluoromethyl)pyridin-3-ol
• 2-Bromo-5-hydroxy-3-(trifluoromethyl)pyridine

• MDL： MFCD18257662
• Inchi： 1S/C6H3BrF3NO/c7-5-4(6(8,9)10)1-3(12)2-11-5/h1-2,12H
• InChI Key： GEODJYNOFUSNSI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-5-(trifluoromethyl)pyridin-3-ol

6-Bromo-5-(trifluoromethyl)pyridin-3-ol: A Comprehensive Overview

The compound 6-Bromo-5-(trifluoromethyl)pyridin-3-ol, identified by the CAS number 1211539-16-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The presence of a bromine atom at the 6-position and a trifluoromethyl group at the 5-position, along with a hydroxyl group at the 3-position, confers this molecule with a complex structure that enables diverse applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The 6-Bromo-5-(trifluoromethyl)pyridin-3-ol structure has been shown to exhibit promising biological activity due to its ability to interact with key enzymes and receptors. For instance, researchers have demonstrated that this compound can inhibit certain kinases involved in cancer cell proliferation, making it a potential candidate for targeted therapy.

In addition to its pharmacological applications, 6-Bromo-5-(trifluoromethyl)pyridin-3-ol has also been explored for its role in materials science. The trifluoromethyl group imparts electronic properties that make this compound suitable for use in advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have further expanded its potential, as this compound can be integrated into nanoscale devices for enhanced performance.

The synthesis of 6-Bromo-5-(trifluoromethyl)pyridin-3-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that this compound is accessible for large-scale applications. The use of environmentally friendly solvents and catalysts has also been prioritized to align with sustainable chemistry practices.

One of the most intriguing aspects of 6-Bromo-5-(trifluoromethyl)pyridin-3-ol is its reactivity under various chemical conditions. Studies have shown that this compound can undergo nucleophilic substitution, oxidation, and cyclization reactions, making it versatile for functionalization. These reactions have been exploited to develop derivatives with enhanced biological activity or improved physical properties.

In terms of environmental impact, 6-Bromo-5-(trifluoromethyl)pyridin-3-ol has been assessed for its biodegradability and toxicity. Initial findings suggest that this compound is not highly toxic to aquatic organisms under normal exposure conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

The integration of computational chemistry tools has significantly advanced our understanding of 6-Bromo-5-(trifluoromethyl)pyridin-3-ol. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity. These computational studies complement experimental work by predicting potential reaction pathways and identifying key structural features responsible for its biological activity.

In conclusion, 6-Bromo-5-(trifluoromethyl)pyridin